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Compound of Interest

Compound Name: Indocyanine green-d7

Cat. No.: B15556710

Essential Safety and Handling Guide for
Indocyanine green-d7

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Indocyanine green-d7. The following procedures
are designed to ensure safe operational use and proper disposal, fostering a secure laboratory
environment.

Indocyanine green-d7 is a fluorescent dye used in various research and medical applications.
While generally stable, it is classified as causing skin irritation, serious eye irritation, and
potential respiratory irritation.[1][2][3] Adherence to the following protocols is essential to
minimize exposure and ensure safe handling.

Personal Protective Equipment (PPE)

A comprehensive assessment of the work area and planned procedures is necessary to
determine the appropriate PPE.[4] The minimum required PPE for handling Indocyanine
green-d7 includes:

» Body Protection: A lab coat or gown should be worn to protect clothing and skin from
potential splashes.[5] For tasks with a higher risk of exposure, fire/flame resistant and
impervious clothing is recommended.
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e Eye and Face Protection: Tightly fitting safety goggles with side-shields are mandatory to
protect against dust particles and splashes. A face shield may be necessary for procedures
with a high risk of splashing. All eye and face protection must be marked with "Z87" to signify
adherence to ANSI Z87.1 standards.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn. Gloves
should be inspected before use and removed immediately if contaminated, followed by hand
washing. For increased protection, consider double-gloving.

e Respiratory Protection: When working with the powdered form or in areas with inadequate
ventilation, a respirator may be required to prevent inhalation of dust.

Operational Plan: Step-by-Step Handling Procedure

Proper handling techniques are critical to prevent contamination and exposure. The following
workflow outlines the safe handling of Indocyanine green-d7 from receipt to disposal.
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Operational Workflow for Handling Indocyanine green-d7
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Operational Workflow for Handling Indocyanine green-d7

1. Receiving and Storage:

+ Upon receipt, inspect the container for any damage.
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o Store in a cool, well-ventilated place, away from sources of ignition, according to the product
insert.

2. Preparation of Solution:
o Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust.
o Wear all required PPE.

o Reconstitute the lyophilized powder using sterile techniques. The solution should be used
within 6 hours of preparation. If any precipitate is present, the solution must be discarded.

3. Experimental Use:

» Handle the solution with care to avoid splashes and aerosol generation.

o Keep containers closed when not in use.

4. Decontamination:

o After use, decontaminate all surfaces and equipment with an appropriate cleaning agent.
» Remove and dispose of contaminated PPE as hazardous waste.

5. Waste Disposal:

o All waste materials, including unused solutions, contaminated gloves, and wipes, should be
collected in a designated hazardous waste container.

» Dispose of the waste through a licensed hazardous material disposal company, following all
federal and local regulations. Never pour the chemical down the drain.

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.
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Emergency Response for Indocyanine green-d7 Incidents
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Emergency Response for Indocyanine green-d7 Incidents

First Aid Measures:

 Inhalation: If breathing is difficult, move the person to fresh air and keep them at rest. Seek
medical attention if symptoms persist.

¢ Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation occurs.

+ Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids apart.
Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.
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 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.

Spill Response:

Evacuate unnecessary personnel from the area.

Wear appropriate PPE, including respiratory protection if dust is present.

Avoid breathing dust or vapors.

Prevent the spill from entering drains or waterways.

Collect the spilled material and place it in a suitable container for disposal.

Quantitative Data Summary

Parameter Value Reference
Chemical Formula C43H40D7N2Na06S2 N/A
Appearance Lyophilized green powder

Sodium lodide Content No more than 5%

Reconstituted Stability Use within 6 hours

Skin Irritation (Category 2),

Eye Irritation (Category 2),
Hazard Classifications Y n ( 9o )_ ]

Specific Target Organ Toxicity -

Single Exposure (Category 3)

This guide is intended to provide essential safety information. Always refer to the specific
Safety Data Sheet (SDS) for Indocyanine green-d7 and your institution's safety protocols
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Indocyanine
green-d7]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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